Cas no 71146-67-3 (4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene)

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene is a versatile synthetic intermediate primarily used in organic and medicinal chemistry. Its key structural features—an isocyano group and a tosyl-protected methylene moiety—make it valuable for constructing complex heterocycles and functionalized aromatic systems. The dimethoxybenzene backbone enhances solubility in common organic solvents, facilitating reaction handling. This compound is particularly useful in multicomponent reactions, such as Ugi-type condensations, due to its reactivity and stability under mild conditions. Its well-defined reactivity profile allows for selective transformations, making it a preferred choice for researchers developing novel pharmacophores or advanced materials. Proper storage under inert conditions ensures long-term stability.

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene structure

71146-67-3 structure

Product Name:4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene

CAS No:71146-67-3

MF:C₁₇H₁₇NO₄S

MW:331.38618350029

MDL:MFCD05864798

CID:548093

PubChem ID:2771705

Update Time:2025-10-29

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- α-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- 4-[2-isocyano-2-[(4-methylphenyl)sulfonyl]ethyl]-1,2-dimethoxyBenzene
- 4-{Isocyano[(4-methylphenyl)sulfonyl]methyl}-1,2-dimethoxybenzene
- 4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene
- 1-(3,4-Dimethoxyphenyl)-1-tosylmethyl isocyanide
- 4-[ISOCYANO-(TOLUENE-4-SULFONYL)-METHYL]-1,2-DIMETHOXY-BENZENE
- 4-[isocyano(4-methylbenzenesulfonyl)methyl]-1,2-dimethoxybenzene
- 4-[Isocyano(toluene-4-sulfonyl)methyl]-1,2-dimethoxybenzene
- a-Tosyl-(3,4-dimethoxybenzyl) isocyanide
- 4-[isocyano-(4-methylphenyl)sulfonylmethyl]-1,2-dimethoxybenzene
- a-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- AMY21431
- 1035AC
- 4-[isocyano-(4-methylphenyl)sul
- AKOS005257439
- MFCD05864798
- 4-[Isocyano-(toluene-4-sulfonyl)methyl]-1,2-dimethoxy-benzene
- FT-0604119
- 1,2-DIMETHOXY-4-[ISOCYANO(4-METHYLPHENYL)SULPHONYL]METHYLBENZENE
- 4-[isocyano-(4-methylphenyl)sulfonyl-methyl]-1,2-dimethoxy-benzene
- alpha-Tosyl-(3,4-dimethoxybenzyl)isocyanide
- 71146-67-3
- GS-0336
- 4-[Isocyano-(toluene-4-sulfonyl)-methyl]-1,2-dimethoxybenzene
- SB40128
- 943614-50-4
- A837093
- FT-0723476
- A934148
- MDL： MFCD05864798
- Inchi： 1S/C17H17NO4S/c1-12-5-8-14(9-6-12)23(19,20)17(18-2)13-7-10-15(21-3)16(11-13)22-4/h5-11,17H,1,3-4H3
- InChI Key： BBHGJASHMFZDSX-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC(=C(C=1)OC)OC)[N+]#[C-])(=O)=O

Computed Properties

Exact Mass: 331.08791
Monoisotopic Mass: 331.08782920g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 65.3

Experimental Properties

PSA: 56.96

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Security Information

Storage Condition：Sealed in dry,2-8°C(BD170793)

4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A319497-1g	4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene	71146-67-3	95+%	1g	$378.0	2025-04-17
abcr	AB234052-1 g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		1 g	€542.30	2023-07-20
abcr	AB234052-5 g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		5 g	€947.00	2023-07-20
abcr	AB234052-10 g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		10 g	€1,330.40	2023-07-20
abcr	AB234052-25 g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		25 g	€1,851.50	2023-07-20
abcr	AB234052-1g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		1g	€542.30	2025-04-16
abcr	AB234052-5g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		5g	€947.00	2025-04-16
abcr	AB234052-10g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		10g	€1330.40	2025-04-16
abcr	AB234052-25g	1,2-Dimethoxy-4-[isocyano(4-methylphenyl)sulphonyl]methylbenzene; .	71146-67-3		25g	€1851.50	2025-04-16
Ambeed	A319497-250mg	4-(Isocyano(tosyl)methyl)-1,2-dimethoxybenzene	71146-67-3	95+%	250mg	$154.0	2025-04-17